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Compound of Interest

Compound Name: Triclopyr triethylamine salt

Cat. No.: B165569

Application Notes and Protocols
Introduction

This document provides a detailed protocol for the cut stump application of Triclopyr
triethylamine salt, a systemic herbicide effective for the control of a wide range of woody
plants. This method is highly targeted, minimizing off-target damage, and is particularly useful
for managing invasive woody species in research plots, forests, and other managed
landscapes. Triclopyr is a selective herbicide that mimics plant growth hormones, leading to
uncontrolled growth and eventual death of susceptible broadleaf and woody species.[1][2] The
triethylamine salt formulation is water-soluble and readily translocated from the cut surface to
the root system, preventing resprouting.[3]

Materials and Equipment

» Herbicide: Triclopyr triethylamine salt formulation (e.g., Garlon 3A, Element 3A, or generic
equivalents containing approximately 44.4% active ingredient).

o Personal Protective Equipment (PPE):
o Chemical-resistant gloves (e.g., nitrile).
o Safety glasses or goggles.

o Long-sleeved shirt and long pants.
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o Closed-toe shoes or boots.

o Cutting Tools:

o Chainsaw, handsaw, loppers, or pruning shears, appropriate for the diameter of the target
woody plants.

» Herbicide Application Equipment:

o Handheld spray bottle, backpack sprayer with a wand, or a paintbrush.
o Other Materials:

o Water (for dilution, if required).

o Measuring containers.

o Marker dye (optional, to track treated stumps).

Experimental Protocols
Preparation of Herbicide Solution

o Determine the Target Concentration: The required concentration of Triclopyr triethylamine
salt can vary depending on the target species, stump size, and time of year. Acommon and
highly effective concentration is a 50% v/v solution of a product containing 44.4% active
ingredient, mixed with water.[4][5] For certain species or conditions, a 100% (undiluted)
application of the product may be recommended.[4][5] Refer to Table 1 for species-specific
recommendations.

e Mixing Procedure:

o In a designated and well-ventilated area, measure the required volume of Triclopyr
triethylamine salt concentrate.

o If dilution is required, add the concentrate to the corresponding volume of water in a clean
container and mix thoroughly.

o If using a marker dye, add it to the solution according to the manufacturer's instructions.
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o Label the container with the herbicide name, concentration, and date of preparation.

Cut Stump Application Procedure

» Timing of Application: Applications can be made at most times of the year, however, late
summer and fall are often the most effective periods as woody plants are translocating
nutrients to their root systems, which aids in herbicide translocation.[6][7] Avoid applications
during the early spring when sap flow is heavy and upward, as this can push the herbicide
out of the stump and reduce efficacy.[7]

o Cutting the Woody Plant:

o Cut the target woody plant as close to the ground as possible, typically leaving a stump
height of 5-15 cm.[8]

o Ensure the cut is as level as possible to allow for even application of the herbicide.
» Herbicide Application:

o Apply the prepared Triclopyr solution to the cut surface of the stump immediately after
cutting (within 5 minutes is recommended).[6] Delays in application can result in the
formation of a suberized layer on the cut surface, which will inhibit herbicide absorption.[3]

o The primary target for herbicide application is the cambium layer, which is the ring of living
tissue just inside the bark.[9] For stumps larger than 8 cm in diameter, it is sufficient to
treat only this outer edge.[3][5] For smaller stumps, the entire cut surface should be
treated.[3][5]

o Apply enough solution to thoroughly wet the target area, but not to the point of runoft.
o Post-Application Monitoring:
o Monitor treated stumps for signs of resprouting in the following growing season.

o If resprouting occurs, a follow-up treatment may be necessary.

Data Presentation
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Table 1: Recommended Concentrations and Efficacy of Triclopyr Triethylamine Salt for Cut

Stump Application on Various Woody Species

Recommended
Concentration
Woody Common . oL
. (% viv of Efficacy Citation(s)
Species Name .
44.4% a.i.
product)
Acer spp. Maple 50-100% Good [6][10]
Ailanthus
o Tree of Heaven 50-100% Good [1]
altissima
Alnus spp. Alder 50-100% Good [6][10]
Fraxinus spp. Ash 50-100% Good [1][6][10]
Ligustrum _ _ Excellent (>90%
) Chinese Privet 25-50% [81[11]
sinense control)
Populus spp. Cottonwood 50-100% Good [6][10]
Quercus spp. Oak 50-100% Good [6][10]
Rhamnus Common
. 50-100% Good [1]
cathartica Buckthorn
Robinia
) Black Locust 50-100% Good [1]
pseudoacacia
Salix spp. Willow 50-100% Good [6][10]
Tamarix spp. Salt Cedar 50-100% Good [1]
Ulmus spp. Elm 50-100% Good [6][10]

Note: Efficacy ratings are based on available literature and can be influenced by factors such

as application timing, stump size, and environmental conditions.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. invasive.org [invasive.org]
e 2. srs.fs.usda.gov [srs.fs.usda.gov]
¢ 3. s3.amazonaws.com [s3.amazonaws.com]

e 4. Cut Stump Herbicide Treatments for Woody Plant Control - Alabama Cooperative
Extension System [aces.edu]

e 5. SS-AGR-260/AG245: Herbicide Application Techniques for Woody Plant Control
[edis.ifas.ufl.edu]

e 6. cales.arizona.edu [cales.arizona.edu]

e 7. extension.psu.edu [extension.psu.edu]

e 8. aces.edu [aces.edu]

e 9. kb.jniplants.com [kb.jniplants.com]

e 10. woodlandstewards.osu.edu [woodlandstewards.osu.edu]
e 11. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Protocol for Cut Stump Application of Triclopyr
Triethylamine Salt on Woody Plants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165569#protocol-for-cut-stump-application-of-
triclopyr-triethylamine-salt-on-woody-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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